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Compound of Interest

Compound Name: 2-Methylpyridine

Cat. No.: B031789 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Methylpyridine, also known as α-picoline, is a versatile heterocyclic ligand extensively

utilized in coordination chemistry. Its steric and electronic properties, arising from the presence

of a methyl group adjacent to the nitrogen donor atom, influence the geometry, stability, and

reactivity of the resulting metal complexes. This document provides an overview of the

applications of 2-methylpyridine as a ligand, with a focus on the synthesis, characterization,

and catalytic activity of its coordination compounds. Detailed experimental protocols for the

synthesis of representative complexes and their use in catalysis are also presented.

Synthesis of 2-Methylpyridine Coordination
Complexes
Coordination complexes of 2-methylpyridine with various transition metals, including cobalt(II),

zinc(II), and nickel(II), have been synthesized and characterized. The stoichiometry and

coordination geometry of these complexes are influenced by the metal-to-ligand ratio, the

nature of the counter-anions, and the reaction conditions.

General Synthetic Workflow
The synthesis of 2-methylpyridine metal complexes typically follows a straightforward

procedure involving the reaction of a metal salt with the ligand in a suitable solvent.
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Metal Salt (e.g., Co(NCS)₂, ZnCl₂)

Reaction Mixture

2-Methylpyridine Solvent (e.g., Methanol, Ethanol)

Stirring/Reflux

Crystallization

Isolation & Purification

Characterization (X-ray, IR, UV-Vis, etc.)

Catalytic Cycle

Pd(II)-L₂

[Pd(II)-L₂(RCH₂OH)]

+ RCH₂OH

[Pd(II)-L₂(RCH₂O⁻)]
- H⁺ [H-Pd(II)-L(RCHO)]β-hydride elimination

Pd(0) + RCHO + HL

+ O₂, - H₂O
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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